Cas no 1805217-56-4 (5-Bromo-2-iodo-3-(trifluoromethoxy)aniline)

• Product Name: 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline
• CAS No: 1805217-56-4
• MF: C₇H₄BrF₃INO
• MW: 381.916443824768
• CID: 4976511
• Update Time: 2025-05-26

5-Bromo-2-iodo-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF3INO/c8-3-1-4(13)6(12)5(2-3)14-7(9,10)11/h1-2H,13H2
• InChI Key： OFPSVJGJXCTDSA-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1OC(F)(F)F)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2

Additional information on 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline

Chemical Profile of 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline (CAS No. 1805217-56-4)

5-Bromo-2-iodo-3-(trifluoromethoxy)aniline, identified by its CAS number 1805217-56-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, featuring a bromine atom at the 5-position, an iodine atom at the 2-position, and a trifluoromethoxy group at the 3-position of an aniline backbone, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of biologically active compounds.

The structural motif of 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline positions it as a versatile building block for further functionalization. The presence of both halogen atoms (bromine and iodine) allows for selective cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the electron-withdrawing nature of the trifluoromethoxy group enhances the reactivity of the aromatic ring, making it more susceptible to nucleophilic substitution and metal-catalyzed transformations.

In recent years, 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline has been explored in the development of novel therapeutic agents. Its derivatives have shown promise in various biological assays, including antitumor, anti-inflammatory, and antimicrobial applications. The trifluoromethoxy group, in particular, is known to improve metabolic stability and binding affinity in drug candidates. For instance, studies have demonstrated that compounds incorporating this moiety exhibit enhanced activity against certain kinases and transcription factors, which are implicated in cancer progression.

One notable area of research involving 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline is its utilization in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the aniline core with halogen substituents and a trifluoromethoxy group, researchers have been able to develop potent inhibitors that selectively target specific kinases. These inhibitors have shown preclinical efficacy in models of leukemia and solid tumors, highlighting the potential of 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline as a lead compound.

The iodine atom at the 2-position of 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline serves as an excellent handle for palladium-catalyzed cross-coupling reactions. This has enabled the construction of biaryl structures, which are prevalent in many pharmacologically active molecules. For example, researchers have employed this compound to synthesize derivatives of aurone and chalcone scaffolds, which have demonstrated antioxidant and anti-inflammatory properties. The bromine atom at the 5-position can also be utilized for further functionalization via radical reactions or metal-mediated transformations.

Advances in synthetic methodologies have further expanded the utility of 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline. Transition-metal-catalyzed reactions, such as palladium-catalyzed intramolecular cyclizations and copper-mediated oxidative coupling reactions, have allowed for the efficient construction of complex heterocyclic frameworks. These methodologies have been particularly useful in generating nitrogen-containing heterocycles, which are essential components of many drugs.

The trifluoromethoxy group not only enhances reactivity but also contributes to physicochemical properties that are favorable for drug design. The fluorine atoms introduce lipophilicity while simultaneously increasing metabolic stability by preventing rapid dealkylation or oxidation. This balance makes 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline derivatives attractive candidates for further development into clinical candidates.

In conclusion, 5-Bromo-2-iodo-3-(trifluoromethoxy)aniline (CAS No. 1805217-56-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features enable diverse synthetic strategies and biological applications. Ongoing research continues to uncover new ways to leverage this molecule for the development of innovative therapeutic agents that address unmet medical needs.